BENGHE Foundational & Exploratory

Check Availability & Pricing

What are the chemical properties of
Dimethylmalonic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Dimethylmalonic acid

Cat. No.: B146787

An In-depth Technical Guide to the Chemical Properties of Dimethylmalonic Acid

Introduction

Dimethylmalonic acid, also known as 2,2-dimethylpropanedioic acid, is a dicarboxylic acid
derivative of malonic acid.[1][2] In this derivative, both methylene hydrogens of malonic acid
have been substituted by methyl groups.[1][2] This structural modification imparts unique
chemical and physical properties that make it a valuable compound in various scientific
domains. It serves as an intermediate in the synthesis of pharmaceuticals, including
barbiturates and vitamins (B1, B2, B6), as well as in the production of resins, perfumes, and
adhesives. Furthermore, dimethylmalonic acid is recognized for its role as a fatty acid
synthesis inhibitor and has been identified as a human metabolite.[1][2] This guide provides a
comprehensive overview of the chemical properties of dimethylmalonic acid, tailored for
researchers, scientists, and professionals in drug development.

Physical and Chemical Properties

Dimethylmalonic acid is a white crystalline solid under standard conditions.[1][2][3][4] Its key
physical and chemical properties are summarized in the table below for easy reference and
comparison.
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IUPAC Name 2,2-dimethylpropanedioic acid [1]

2,2-Propanedicarboxylic acid,

Synonyms Dimethylpropanedioic acid H)
CAS Number 595-46-0 [11[3]114]
Molecular Formula CsHsOa [1][3][4]
Molecular Weight 132.11 g/mol [11[31[4]
Appearance White crystalline solid [1112][3]
Melting Point 191-193 °C (decomposes) [31[41[6]
Boiling Point 292.77 °C (rough estimate) [3114]
Water Solubility 90 g/Lat13°C [1112113114]
pKa 3.15at 25 °C [21[31[4]
LogP (Octanol/Water) 0.39 [1]
Vapor Pressure 0.0014 mmHg [1][5]
Density 1.5633 g/cm3 (rough estimate) [31[4]

Acidity and Reactivity

Dimethylmalonic acid is a dibasic acid, possessing two carboxylic acid functional groups. This
allows it to donate two protons in solution. The pKa value of 3.15 indicates that it is a
moderately strong organic acid.[2][3][4]

Key aspects of its reactivity include:

« Esterification: Like other carboxylic acids, dimethylmalonic acid reacts with alcohols to
form esters. For instance, its reaction with methanol in the presence of a Lewis acid catalyst
yields 2,2-dimethylmalonate dimethyl ester.[7]

o Salt Formation: It readily reacts with bases to form salts.
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» Decomposition: Upon heating, dimethylmalonic acid can undergo decomposition.[8] It is
noted to sublime in a vacuum with some decomposition.[3][8] The anhydride of
dimethylmalonic acid is known to be the slowest to decompose among malonic,
methylmalonic, and dimethylmalonic anhydrides.[9]

Spectroscopic Properties

The structural features of dimethylmalonic acid can be elucidated using various
spectroscopic techniques.

'H NMR Spectroscopy

In a *H NMR spectrum, dimethylmalonic acid typically exhibits a singlet corresponding to the
six protons of the two equivalent methyl groups. The chemical shift of the acidic protons of the
carboxyl groups is also observable, though its position can vary depending on the solvent and
concentration. A *H NMR spectrum of dimethylmalonic acid has been recorded in DMSO-d6.
[10] It is also used as an internal standard in NMR studies for quantitative analysis.[11]

Experimental Protocols

Protocol 1: Determination of pKa by Potentiometric
Titration

This protocol outlines a standard method for determining the acid dissociation constant (pKa)
of dimethylmalonic acid.

Materials:

o Dimethylmalonic acid

Standardized sodium hydroxide (NaOH) solution (e.g., 0.1 M)

Deionized water

pH meter with a glass electrode, calibrated with standard buffer solutions (pH 4, 7, and 10)

Magnetic stirrer and stir bar
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Burette (50 mL)

Beaker (250 mL)

Procedure:

Accurately weigh a sample of dimethylmalonic acid and dissolve it in a known volume of
deionized water in the beaker.

Place the beaker on the magnetic stirrer and add the stir bar.

Immerse the calibrated pH electrode in the solution, ensuring the bulb is fully submerged but
not in contact with the stir bar.

Record the initial pH of the solution.

Fill the burette with the standardized NaOH solution and record the initial volume.

Begin adding the NaOH solution in small increments (e.g., 0.5 mL).

After each addition, allow the pH to stabilize and record the pH and the total volume of
NaOH added.

Continue the titration past the equivalence point.

Plot the pH versus the volume of NaOH added to generate a titration curve.

The pKa can be determined from the half-equivalence point, where half of the acid has been
neutralized. For a diprotic acid, there will be two equivalence points and two corresponding
pKa values.

Protocol 2: Purification by Recrystallization

This protocol describes the purification of dimethylmalonic acid.[3][8]

Materials:

Crude dimethylmalonic acid
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e Benzene

e Petroleum ether

o Erlenmeyer flask

e Heating source (e.g., hot plate)
e Buchner funnel and filter paper
e Vacuum flask

Procedure:

o Dissolve the crude dimethylmalonic acid in a minimal amount of hot benzene in an
Erlenmeyer flask.

« If any insoluble impurities are present, perform a hot filtration.

 Allow the solution to cool slowly to room temperature to promote the formation of crystals.
e Further cool the flask in an ice bath to maximize crystal yield.

e Add petroleum ether to precipitate more of the acid.

o Collect the crystals by vacuum filtration using a Buchner funnel.

e Wash the crystals with a small amount of cold solvent (a mixture of benzene and petroleum
ether).

» Dry the purified crystals, for example, in a vacuum oven.

Visualization of Dissociation Pathway

The following diagram illustrates the stepwise dissociation of dimethylmalonic acid in an
aqueous solution.
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Dissociation of Dimethylmalonic Acid
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Caption: Stepwise deprotonation of dimethylmalonic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dimethylmalonic acid | C5H804 | CID 11686 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Page loading... [wap.guidechem.com]

3. Dimethylmalonic acid | 595-46-0 [chemicalbook.com]

4. chembk.com [chembk.com]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b146787?utm_src=pdf-body-img
https://www.benchchem.com/product/b146787?utm_src=pdf-body
https://www.benchchem.com/product/b146787?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethylmalonic-acid
https://wap.guidechem.com/encyclopedia/dimethylmalonic-acid-dic5479.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2670812.htm
https://www.chembk.com/en/chem/dimethylmalonic%20acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146787?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

5. 2,2-Dimethylmalonic acid - Hazardous Agents | Haz-Map [haz-map.com]

6. Dimethylmalonic acid 98 595-46-0 [sigmaaldrich.com]

7. CN103508888A - Synthetic method of 2,2-dimethyl dimethylmalonate - Google Patents
[patents.google.com]

o 8. Dimethylmalonic acid | 595-46-0 [amp.chemicalbook.com]

e 9. pubs.acs.org [pubs.acs.org]

e 10. Dimethylmalonic acid(595-46-0) 1H NMR [m.chemicalbook.com]
e 11. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [What are the chemical properties of Dimethylmalonic
acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146787#what-are-the-chemical-properties-of-
dimethylmalonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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